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Compound of Interest

Compound Name: 1,3-Dichlorocyclobutane

Cat. No.: B14637133 Get Quote

Technical Support Center: 1,3-
Dichlorocyclobutane
Disclaimer: Specific safety data for 1,3-Dichlorocyclobutane is limited. The following

information is based on best practices for handling similar chlorinated hydrocarbons and data

from analogous compounds such as 1,3-dichlorobutane and 1,3-dichlorobenzene. Always

consult your institution's safety officer and the most current safety data sheets (SDS) for any

chemical before handling.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,3-Dichlorocyclobutane?

A1: Based on data for similar compounds, 1,3-Dichlorocyclobutane is expected to be a

flammable liquid and may cause irritation to the skin, eyes, and respiratory tract.[1] Ingestion

may lead to gastrointestinal irritation.[1] Chronic exposure to analogous compounds has been

linked to potential liver and kidney damage. It is crucial to handle this chemical with appropriate

personal protective equipment in a well-ventilated area.

Q2: What personal protective equipment (PPE) is required when working with 1,3-
Dichlorocyclobutane?

A2: A comprehensive PPE protocol is essential. This includes:
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Eye Protection: Chemical safety goggles or a face shield.[1][2][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[3]

Body Protection: A flame-retardant lab coat and, for larger quantities, a chemical-resistant

apron.[3]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

minimize inhalation of vapors.[3] In case of emergencies or spills, an air-purifying respirator

with organic vapor cartridges may be necessary.[3]

Q3: What are the proper storage conditions for 1,3-Dichlorocyclobutane?

A3: 1,3-Dichlorocyclobutane should be stored in a tightly closed container in a cool, dry, and

well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.[1][2] It

should be stored separately from incompatible materials like strong oxidizing agents.[1]

Q4: How should I dispose of waste 1,3-Dichlorocyclobutane and contaminated materials?

A4: Waste 1,3-Dichlorocyclobutane and any contaminated materials (e.g., gloves, absorbent

pads) should be treated as hazardous waste.[2] Follow all local, state, and federal regulations

for hazardous waste disposal. Do not dispose of this chemical down the drain.

Troubleshooting Guides
Handling and Experimentation
Problem: I need to transfer 1,3-Dichlorocyclobutane from a larger container to a smaller one.

What precautions should I take?

Solution:

Work in a Fume Hood: Ensure the entire transfer process is conducted inside a certified

chemical fume hood.[3]

Grounding: To prevent static discharge, which could ignite flammable vapors, ensure both

containers are properly grounded and bonded.
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Use Appropriate Tools: Use spark-proof tools for opening and closing containers.[1][2]

Personal Protective Equipment: Wear the recommended PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[1][2][3]

Spill Containment: Have a spill kit readily available in the immediate work area.

Quantitative Data Summary
Since specific quantitative safety data for 1,3-Dichlorocyclobutane is not readily available, the

following table provides data for analogous compounds for reference.

Property 1,3-Dichlorobutane 1,3-Dichlorobenzene

Molecular Formula C₄H₈Cl₂ C₆H₄Cl₂

Molecular Weight 127.01 g/mol 147.00 g/mol

Boiling Point 132 °C 173 °C

Flash Point 30 °C (86 °F)[1][2] 67 °C (152.6 °F)

Hazards
Flammable liquid,

Skin/eye/respiratory irritant[1]

Combustible liquid,

Skin/eye/respiratory irritant,

Harmful if swallowed

Experimental Protocols
Protocol for a Minor Chemical Spill (<100 mL)

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: If not already wearing it, put on your safety goggles, lab coat, and chemical-

resistant gloves.

Contain the Spill: Use a chemical spill kit to absorb the material. Dike the spill with absorbent

socks to prevent it from spreading.

Absorb the Spill: Cover the spill with an inert absorbent material like vermiculite or sand.[4]
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Collect Waste: Carefully scoop the absorbed material into a designated hazardous waste

container using spark-proof tools.[1][2]

Decontaminate: Clean the spill area with soap and water.

Dispose of Waste: Seal and label the waste container and dispose of it according to your

institution's hazardous waste procedures.

First Aid Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][2]

Visual Guides
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Workflow for a Minor Chemical Spill
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Caption: Workflow for handling a minor chemical spill.
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First Aid Decision Tree for Exposure

Chemical Exposure Occurs

Eye Contact

Type of
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Skin Contact Inhalation Ingestion
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Caption: Decision tree for first aid procedures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/87851.pdf
https://www.fishersci.com/store/msds?partNumber=AC113250500&productDescription=1%2C3-DICHLOROBUTANE%2C+99%25+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Chloro_1_cyclobutyl_butane_1_3_dione.pdf
https://www.augusta.edu/ehs/chemsafe/chem-spill-response.php
https://www.benchchem.com/product/b14637133#handling-and-storage-safety-precautions-for-1-3-dichlorocyclobutane
https://www.benchchem.com/product/b14637133#handling-and-storage-safety-precautions-for-1-3-dichlorocyclobutane
https://www.benchchem.com/product/b14637133#handling-and-storage-safety-precautions-for-1-3-dichlorocyclobutane
https://www.benchchem.com/product/b14637133#handling-and-storage-safety-precautions-for-1-3-dichlorocyclobutane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14637133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14637133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

